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Compound of Interest

Compound Name: Europium(3+) acetate

CAS No.: 1184-63-0

Cat. No.: B072901

Get Quote

Executive Summary & Chemical Identity
Europium(III) acetate (

) serves as a critical precursor in the synthesis of luminescent materials, metal-organic
frameworks (MOFs), and doped nanoparticles. Its utility in drug development and bio-imaging
stems from the unique luminescence properties of the

ion (red emission at ~612 nm).

Understanding its solubility profile is not merely about "dissolving a salt"; it is about managing

the coordination sphere of the Europium ion.

is a "hard" Lewis acid that demands "hard" oxygen-donor ligands. The competition between
acetate ligands, solvent molecules (water/DMSO), and potential hydrolysis products dictates
the stability and utility of the solution.
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Property Detail

Formula
(typically

)

Molar Mass
329.1 g/mol (anhydrous) / ~383-401 g/mol

(hydrated)

Coordination Number Typically 8 or 9 (variable depending on solvent)

Appearance White crystalline powder or chunks

Hygroscopicity High (store in desiccator)

Aqueous Solubility & Solution Chemistry
Status: Soluble to Moderately Soluble (~20–30 g/100 mL estimated based on Ln analogs)

The Hydrolysis Challenge
While Europium acetate is soluble in water, it is prone to hydrolysis at neutral or basic pH,

leading to the formation of insoluble hydroxide species (

) or basic acetates.

Mechanism:

Prevention: Solutions must be maintained at slightly acidic pH (pH 4–5) using dilute acetic

acid to suppress hydrolysis and maintain the

aquo-acetate species.

Temperature Dependence
Solubility generally increases with temperature. However, heating aqueous solutions without

excess acetic acid can accelerate hydrolysis, causing turbidity.

Protocol: Dissolve at room temperature or slight warming (40°C). Avoid boiling neutral

solutions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072901?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Solvent Solubility Profile
The solubility of Europium acetate in organic solvents is governed by the Dielectric Constant

and Donor Number (coordinating ability) of the solvent.

Polar Aprotic Solvents (DMSO, DMF)
Status: Soluble

Mechanism: Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) are excellent

oxygen-donor ligands. They can displace water molecules in the coordination sphere,

forming stable solvates (e.g.,

).

Application: Ideal for anhydrous reactions or spectroscopic studies where O-H quenching

from water must be minimized.

Alcohols (Methanol, Ethanol)
Status: Limited / Sparingly Soluble

Behavior: Solubility decreases as the carbon chain length increases (MeOH > EtOH >

Propanol).

Strategic Use: Ethanol is frequently used as an antisolvent to recrystallize Europium acetate

from concentrated aqueous solutions.

Note: While not highly soluble, dilute solutions (mM range) can be prepared in methanol for

specific spectroscopic applications, often requiring ultrasonication.

Non-Polar Solvents (Hexane, Toluene, DCM)
Status: Insoluble

Reasoning: The ionic lattice energy of the salt is too high to be overcome by the weak van

der Waals forces of non-polar solvents.
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Implication: These solvents are suitable for washing impurities (e.g., removing excess

organic ligands) from the solid salt without dissolving the Europium source.

Solubility Summary Table
Solvent Class Solvent Examples Solubility Rating Primary Interaction

Aqueous Water (pH < 6) High
Ion-Dipole / H-

Bonding

Polar Aprotic DMSO, DMF, DMAc High
Coordination (O-

Donor)

Polar Protic Methanol Low/Moderate
Solvation (weaker

than water)

Polar Protic Ethanol, Isopropanol Poor Antisolvent Effect

Non-Polar Hexane, Toluene Insoluble None

Solvation & Coordination Dynamics (Visualization)
The following diagram illustrates the competition for the Europium coordination sphere between

Acetate anions, Water, and Solvent molecules.

Coordination Sphere Competition

Eu(OAc)3 Solid
(Lattice)

[Eu(OAc)x(H2O)y](3-x)+
(Soluble Complex)

 Dissolution in Water
(pH < 6)

[Eu(DMSO)8]3+
(Solvated Ion)

 Dissolution in DMSO
(Ligand Exchange)

[Eu(H2O)8]3+
(Aquo Ion) Add Ethanol

(Antisolvent)

 Dilution / Acidification

Eu(OH)3 (s)
(Precipitate)

 pH > 6 (Base) 
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Click to download full resolution via product page

Caption: Dynamic equilibrium of Europium species. High pH leads to irreversible hydrolysis

(grey), while organic solvents like DMSO form distinct solvates (yellow).

Experimental Protocols
Protocol A: Preparation of a Stable Aqueous Stock
Solution (0.1 M)
This protocol ensures long-term stability by preventing hydrolysis.

Calculate Mass: For 100 mL of 0.1 M solution, weigh approx. 3.29 g of anhydrous

(adjust for hydration state; if tetrahydrate, weigh ~4.01 g).

Acidify Solvent: Prepare 100 mL of deionized water. Add 1.0 mL of Glacial Acetic Acid to

create a dilute acidic background (~1% v/v).

Dissolution: Add the Europium salt to the acidified water.

Agitation: Stir magnetically at room temperature for 15–30 minutes. The solution should be

clear and colorless.

Filtration (Optional): If slight turbidity persists (due to aging of the salt), filter through a 0.22

µm PES membrane.

Protocol B: Purification via Recrystallization
Used to purify technical grade Europium acetate.

Saturation: Dissolve crude Europium acetate in the minimum volume of hot water (60°C)

containing 5% acetic acid.

Concentration: Evaporate gently until the solution becomes viscous/syrupy.

Precipitation: Slowly add 3 volumes of cold Ethanol or Acetone while stirring. White

crystalline precipitate will form.
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Collection: Filter the crystals under vacuum.

Drying: Dry in a vacuum oven at 40°C. Note: Overheating >100°C may cause decomposition

to basic acetate.

Protocol C: Synthesis Workflow (Oxide to Acetate)

Start: Eu2O3
(Europium Oxide)

Reaction: Reflux at 80-100°C
Eu2O3 + 6HOAc -> 2Eu(OAc)3 + 3H2O

Reagent: 50% Acetic Acid
(Excess)

Evaporation:
Remove excess water/acid

Crystallization:
Cooling / Antisolvent

Final Product:
Eu(OAc)3 · xH2O

Click to download full resolution via product page

Caption: Step-by-step synthesis pathway from Europium Oxide precursor to Acetate salt.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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